Cas no 2287286-30-8 (1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-6-ol)

• Product Name: 1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-6-ol
• CAS No: 2287286-30-8
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5966004
• PubChem ID: 165741867
• Update Time: 2025-05-20

1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-6-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6749227
• 1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-6-ol
• 2287286-30-8

• Inchi： 1S/C9H11N3O2/c1-14-5-4-12-9-6-7(13)2-3-8(9)10-11-12/h2-3,6,13H,4-5H2,1H3
• InChI Key： GTOLRTFVWSRGLB-UHFFFAOYSA-N
• SMILES： O(C)CCN1C2C=C(C=CC=2N=N1)O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-6-ol

1-(2-Methoxyethyl)-1H-1,2,3-Benzo triazol-6-ol: A Comprehensive Overview

The compound 1-(2-methoxyethyl)-1H-1,2,3-benzo triazol-6-ol (CAS No. 2287286-30-8) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzotriazole derivatives, which are well-known for their unique electronic properties and wide-ranging applications. The benzotriazole core of this molecule is a fused aromatic system consisting of a benzene ring and a triazole ring, which contributes to its stability and reactivity. The 6-hydroxy group and the 2-methoxyethyl substituent further enhance its functional versatility, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the potential of benzotriazole derivatives in advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The 1-(2-methoxyethyl)-1H-1,2,3-benzo triazol-6-ol compound has been explored for its ability to act as a charge transport layer material due to its excellent electron mobility and thermal stability. Researchers have demonstrated that the presence of the methoxyethyl group significantly improves the solubility of the compound in organic solvents, facilitating its integration into thin-film devices.

In addition to its electronic applications, this compound has shown promise in the field of catalysis. The benzotriazole framework is known to coordinate with metal ions effectively, making it a potential candidate for homogeneous catalysis in organic transformations. Recent experiments have revealed that 1-(2-methoxyethyl)-1H-1,2,3-benzo triazol-6-ol can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing reaction efficiency and selectivity. This discovery underscores its potential in green chemistry and sustainable chemical processes.

The synthesis of 1-(2-methoxyethyl)-1H-1,2,3-benzo triazol-6-ol typically involves multi-step reactions starting from readily available starting materials such as o-amino phenol derivatives. The key steps include nucleophilic substitution reactions and cyclization processes that form the benzotriazole ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

From an analytical standpoint, this compound exhibits distinct spectroscopic features that make it amenable to various characterization techniques. For instance, its UV-vis spectrum reveals strong absorption bands corresponding to the aromatic π-systems in the benzotriazole moiety. Additionally, NMR spectroscopy provides insights into the stereochemistry and substituent effects on the molecule's structure. These analytical tools are essential for confirming the purity and structural integrity of 1-(2-methoxyethyl)-1H-1,2,3-benzo triazol-6-ol, ensuring its reliability for downstream applications.

Looking ahead, the continued exploration of benzotriazole derivatives like 1-(2-methoxyethyl)-1H-1,2,3-benzo triazol-6-ol holds great promise for breakthroughs in material science and catalysis. Its unique combination of electronic properties and functional substituents positions it as a key player in the development of next-generation materials with enhanced performance characteristics.